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Compound of Interest

Compound Name: 4-Pentenoic anhydride

Cat. No.: B1597491 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides comprehensive safety and handling

precautions for 4-Pentenoic anhydride, a reactive chemical intermediate used in the synthesis

of polymers and for drug delivery applications. The following sections detail the hazards,

necessary protective measures, emergency procedures, and proper handling and storage of

this compound.

Hazard Identification and Classification
4-Pentenoic anhydride is classified as a hazardous substance.[1] It is crucial to understand its

potential dangers to mitigate risks effectively.

GHS Classification:

Skin Corrosion/Irritation: Category 2[2][3]

Serious Eye Damage/Eye Irritation: Category 2A[3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation[3][4]

Hazard Statements:

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]
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H335: May cause respiratory irritation.[2][4]

Signal Word: Warning[4][5]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling.

Property Value

Molecular Formula C10H14O3[2][6]

Molecular Weight 182.22 g/mol [4][7]

Appearance Colorless liquid[8]

Boiling Point 78-81 °C at 0.4 mmHg[7]

Density 0.997 g/mL at 25 °C[7]

Refractive Index n20/D 1.447[7]

Flash Point 110 °C (230 °F) - closed cup[5]

Stability
Stable under recommended storage conditions.

[1]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment (PPE) are mandatory when handling 4-Pentenoic anhydride.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[2][3]

Provide appropriate exhaust ventilation at places where dust or aerosols may be formed.[2]

[3]
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Facilities should be equipped with an eyewash station and a safety shower.[8]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection

Wear safety glasses with side-shields (or

goggles) or a face shield. Use equipment for

eye protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166(EU).[1][3]

Skin Protection

Wear protective gloves and protective clothing.

Handle with gloves that have been inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices.[1][3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, NIOSH/MSHA approved

respiratory protection should be worn. Positive-

pressure supplied air respirators may be

required for high airborne contaminant

concentrations.[1] A dust mask type N95 (US) or

a type ABEK (EN14387) respirator filter is

recommended.[5]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 4-Pentenoic
anhydride and preventing accidents.

Safe Handling
Avoid contact with skin and eyes.[2][3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[2]
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Use only outdoors or in a well-ventilated area.[2]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[9]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store at room temperature or between 2-8°C under an inert atmosphere.[1][3]

Store locked up.[2]

Incompatible materials to avoid are strong oxidizing agents.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[1][3]

Skin Contact

Wash off with soap and plenty of water. Take off

immediately all contaminated clothing. Consult a

physician.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[1][3][8]

Accidental Release and Fire-Fighting Measures
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Accidental Release
Use personal protective equipment.[3]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2][3]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[9]

Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[3]

Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Experimental Protocols
While specific, detailed experimental protocols for the use of 4-Pentenoic anhydride are

proprietary to individual research and development entities, it is commonly utilized in the

following applications:

Polymer Synthesis: Used as a monomer in the preparation of cross-linked polyanhydrides.

[10]

Drug Delivery: Employed in the preparation of glucose-functionalized (co)polymers for

potential drug carrier systems.[10]
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Researchers should consult relevant scientific literature for detailed methodologies related to

their specific application.

Visual Guides
The following diagrams illustrate key safety and handling workflows.

Caption: Workflow for Safely Handling 4-Pentenoic Anhydride.

First Aid Response for 4-Pentenoic Anhydride Exposure
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Inhalation
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Caption: First Aid Procedures for Exposure to 4-Pentenoic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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